Cas no 2228815-29-8 (2-chloro-1-3-(propan-2-yl)phenylethan-1-ol)

• Product Name: 2-chloro-1-3-(propan-2-yl)phenylethan-1-ol
• CAS No: 2228815-29-8
• MF: C₁₁H₁₅ClO
• MW: 198.689202547073
• CID: 5762269
• PubChem ID: 165637242
• Update Time: 2025-06-15

2-chloro-1-3-(propan-2-yl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-[3-(propan-2-yl)phenyl]ethan-1-ol
• 2228815-29-8
• EN300-1995844
• 2-chloro-1-3-(propan-2-yl)phenylethan-1-ol

• Inchi： 1S/C11H15ClO/c1-8(2)9-4-3-5-10(6-9)11(13)7-12/h3-6,8,11,13H,7H2,1-2H3
• InChI Key： AGBJQSUGEYZBRP-UHFFFAOYSA-N
• SMILES： ClCC(C1=CC=CC(=C1)C(C)C)O

Computed Properties

• Exact Mass: 198.0811428g/mol
• Monoisotopic Mass: 198.0811428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-chloro-1-3-(propan-2-yl)phenylethan-1-ol

Comprehensive Overview of 2-chloro-1-3-(propan-2-yl)phenylethan-1-ol (CAS No. 2228815-29-8)

2-chloro-1-3-(propan-2-yl)phenylethan-1-ol (CAS No. 2228815-29-8) is a specialized organic compound with a unique molecular structure that combines a chlorinated ethanolic group with an isopropyl-substituted phenyl ring. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical intermediates, agrochemical research, and material science. The presence of both chloro and hydroxyl functional groups in its structure makes it a versatile building block for synthetic chemistry.

In the context of modern research, 2-chloro-1-3-(propan-2-yl)phenylethan-1-ol is often explored for its role in the development of novel bioactive molecules. Researchers are particularly interested in its potential as a precursor for chiral synthesis, given the stereocenter at the 1-ol position. The compound's CAS No. 2228815-29-8 serves as a critical identifier in chemical databases, ensuring accurate referencing in patents and scientific literature.

The synthesis of 2-chloro-1-3-(propan-2-yl)phenylethan-1-ol typically involves multi-step organic reactions, including Friedel-Crafts alkylation and selective chlorination. Recent advancements in green chemistry have prompted investigations into more sustainable production methods, aligning with global trends toward environmentally friendly processes. This aligns with frequent search queries such as "sustainable synthesis of chlorinated phenols" and "eco-friendly chiral building blocks."

From an analytical perspective, 2-chloro-1-3-(propan-2-yl)phenylethan-1-ol is characterized using techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are essential for verifying the compound's structural integrity and purity, which are critical for its application in high-value industries. The compound's logP value and solubility profile are also frequently studied, as they influence its behavior in biological systems.

In the pharmaceutical sector, derivatives of 2-chloro-1-3-(propan-2-yl)phenylethan-1-ol have been investigated for their potential bioactivity. While the compound itself is not a drug, its structural motifs appear in molecules targeting enzyme inhibition and receptor modulation. This has led to increased interest in its structure-activity relationships (SAR), a topic often searched by medicinal chemists.

The compound's stability under various conditions is another area of research focus. Studies on its thermal degradation and photostability are relevant to formulators seeking to incorporate it into advanced materials. Such investigations address common queries like "stability of chlorinated alcohols" and "handling of light-sensitive organics."

From a regulatory standpoint, 2-chloro-1-3-(propan-2-yl)phenylethan-1-ol requires proper handling according to standard laboratory safety protocols. While not classified as hazardous under normal conditions, its material safety data sheet (MSDS) provides essential guidance for researchers, a document frequently requested in laboratory settings.

The commercial availability of CAS No. 2228815-29-8 through specialty chemical suppliers has facilitated its adoption in various research programs. Pricing and bulk synthesis options are common considerations for industrial users, reflecting in search trends such as "cost-effective chiral intermediates" and "scalable phenol derivatives."

Looking forward, the applications of 2-chloro-1-3-(propan-2-yl)phenylethan-1-ol may expand into emerging fields like catalysis and nanomaterial functionalization. Its molecular architecture offers opportunities for creating tailored molecular scaffolds, a concept gaining traction in molecular design circles. These potential uses correspond to growing interest in "multi-functional organic building blocks" across scientific communities.

In summary, 2-chloro-1-3-(propan-2-yl)phenylethan-1-ol (CAS No. 2228815-29-8) represents a valuable chemical entity with diverse research applications. Its unique combination of functional groups and stereochemical features make it a compound of continuing interest in both academic and industrial settings, particularly in the development of sophisticated organic molecules.